Cas no 1782617-43-9 (Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-
• CAS No: 1782617-43-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5951105
• PubChem ID: 83619334
• Update Time: 2025-06-23

Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-
• EN300-719235
• N-(3-Aminocyclopentyl)-2,2-dimethylpropanamide
• 1782617-43-9

• Inchi： 1S/C10H20N2O/c1-10(2,3)9(13)12-8-5-4-7(11)6-8/h7-8H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： VXRVQEVLWNOBOH-UHFFFAOYSA-N
• SMILES： C(NC1CCC(N)C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 337.4±31.0 °C(Predicted)
• pka: 15.94±0.40(Predicted)

Additional information on Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-

Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- (CAS No. 1782617-43-9): A Comprehensive Overview

Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1782617-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural framework comprising a cyclopentyl group linked to a propanamide backbone, with the presence of two methyl groups at the second carbon atom. Such structural motifs have garnered attention due to their potential applications in drug design and development, particularly in the quest for novel bioactive molecules.

The< strong>3-aminocyclopentyl moiety in this compound introduces a rigid cyclic structure that can influence both the conformational flexibility and the interactions of the molecule with biological targets. The amine functionality at the cyclopentyl ring provides a site for hydrogen bonding or coordination interactions, which are critical for binding affinity and specificity in drug-receptor interactions. Meanwhile, the< strong>2,2-dimethyl substitution on the propanamide chain enhances steric bulk, potentially modulating access to binding pockets and influencing pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been growing interest in amide-based compounds as pharmacophores due to their versatility and efficacy in modulating biological pathways. The< strong>propanamide core is particularly noteworthy for its role in medicinal chemistry, serving as a scaffold for various therapeutic agents. For instance, derivatives of propanamide have been explored in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and anti-inflammatory agents. The incorporation of< strong>N-(3-aminocyclopentyl)-2,2-dimethyl into such scaffolds has opened new avenues for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- is its potential as a building block for structure-based drug design. Computational studies have demonstrated that this compound can adopt multiple conformations due to the flexibility of the cyclopentyl ring and the rigidity imposed by the methyl groups. Such conformational diversity allows for fine-tuning of pharmacokinetic properties and optimization of binding interactions with target proteins. Additionally, the presence of both electron-withdrawing (amide carbonyl) and electron-donating (amine) groups makes this molecule an attractive candidate for further derivatization via functional group transformations.

The synthesis of< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- presents an intriguing challenge for organic chemists due to its complex structural features. Traditional synthetic routes often involve multi-step sequences involving cycloaddition reactions, nucleophilic substitutions, and condensation reactions. Recent advances in synthetic methodology have enabled more efficient and scalable preparations of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentyl framework efficiently. Additionally, asymmetric synthesis techniques have been explored to introduce enantioselectivity into the molecule, which is crucial for developing chiral drugs with improved therapeutic profiles.

In the realm of medicinal chemistry research,< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- has been investigated for its potential biological activity across various therapeutic areas. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The< strong>cyclopentyl moiety appears to play a key role in modulating enzyme-substrate interactions by influencing binding geometry and electronic distribution. Furthermore, structural modifications based on this scaffold have led to derivatives with enhanced potency and reduced toxicity profiles.

The pharmacokinetic behavior of< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- is another area of active investigation. In vitro studies have shown that this compound exhibits moderate solubility in aqueous media but tends to partition into lipophilic environments due to its amide-based structure. These properties are influenced by both the cyclopentyl ring and the dimethyl substituents on the propanamide chain. Understanding these pharmacokinetic characteristics is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

The future prospects for< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl- are promising as researchers continue to explore its potential applications in drug discovery and development. Advances in computational chemistry and high-throughput screening technologies will likely accelerate the identification of novel derivatives with improved pharmacological properties. Additionally, interdisciplinary approaches combining synthetic organic chemistry with bioinformatics may uncover new insights into how structural features influence biological activity.

In conclusion,< strong>Propanamide, N-(3-aminocyclopentyl)-2,2-dimethyl-, CAS No.< strong>CAS No. 1782617-43-9, represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural composition offers opportunities for designing innovative therapeutic agents with tailored biological activities and optimized pharmacokinetic profiles. As our understanding of molecular recognition continues to evolve through interdisciplinary collaboration between chemists and biologists,< strong>this compound holds great promise as a precursor or lead structure in future drug development efforts.